Cas no 1006682-90-1 (4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole)
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole is a versatile brominated pyrazole derivative characterized by its diethoxyethyl functional group, which enhances solubility and reactivity in organic synthesis. This compound serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, owing to its ability to undergo further functionalization at the bromine site. The diethoxyethyl moiety provides stability and facilitates controlled reactivity in nucleophilic substitution and cross-coupling reactions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its integrity.
1006682-90-1 structure
Product Name:4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole
CAS No:1006682-90-1
MF:C9H15BrN2O2
MW:263.131601572037
MDL:MFCD08558462
CID:2952666
PubChem ID:19616899
Update Time:2025-11-02
4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-溴-1-(2,2-二乙氧基乙基)-1H-吡唑
- 4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole
- 4-bromo-1-(2,2-diethoxyethyl)pyrazole
- STK351160
- 1H-pyrazole, 4-bromo-1-(2,2-diethoxyethyl)-
- (4-Bromo-1H-pyrazol-1-yl)acetaldehyde diethyl acetal
- EN300-118609
- LS-04743
- E83142
- MFCD08558462
- 1006682-90-1
- AKOS005167399
- ALBB-014929
- CS-0308395
-
- MDL: MFCD08558462
- Inchi: 1S/C9H15BrN2O2/c1-3-13-9(14-4-2)7-12-6-8(10)5-11-12/h5-6,9H,3-4,7H2,1-2H3
- InChI Key: SJEKPJLQKVGRCC-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)CC(OCC)OCC
Computed Properties
- Exact Mass: 262.03169g/mol
- Monoisotopic Mass: 262.03169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 36.3
4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 040240-500mg |
(4-Bromo-1H-pyrazol-1-yl)acetaldehyde diethyl acetal |
1006682-90-1 | 500mg |
5119CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 040240-500mg |
(4-Bromo-1H-pyrazol-1-yl)acetaldehyde diethyl acetal |
1006682-90-1 | 500mg |
5119.0CNY | 2021-07-10 | ||
| abcr | AB409044-250 mg |
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole |
1006682-90-1 | 250MG |
€198.50 | 2022-03-02 | ||
| abcr | AB409044-500 mg |
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole |
1006682-90-1 | 500MG |
€264.80 | 2022-03-02 | ||
| abcr | AB409044-1 g |
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole; . |
1006682-90-1 | 1g |
€406.00 | 2023-06-17 | ||
| abcr | AB409044-5 g |
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole; . |
1006682-90-1 | 5g |
€1074.00 | 2023-06-17 | ||
| Chemenu | CM426652-1g |
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole |
1006682-90-1 | 95%+ | 1g |
$359 | 2023-01-05 | |
| TRC | B998468-10mg |
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole |
1006682-90-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B998468-50mg |
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole |
1006682-90-1 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B998468-100mg |
4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole |
1006682-90-1 | 100mg |
$ 160.00 | 2022-06-06 |
4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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